Cas no 1306606-73-4 (3-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carbonitrile)

• Product Name: 3-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carbonitrile
• CAS No: 1306606-73-4
• MF: C₁₀H₇N₅O₂
• MW: 229.194880723953
• CID: 4587267
• Update Time: 2025-06-10

3-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 3-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carbonitrile

• Inchi： 1S/C10H7N5O2/c11-5-7-6-14(13-10(7)12)8-3-1-2-4-9(8)15(16)17/h1-4,6H,(H2,12,13)
• InChI Key： DLMFOQVKULUITM-UHFFFAOYSA-N
• SMILES： N1(C2=CC=CC=C2[N+]([O-])=O)C=C(C#N)C(N)=N1

Additional information on 3-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carbonitrile

Professional Introduction to 3-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carbonitrile (CAS No. 1306606-73-4)

3-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carbonitrile (CAS No. 1306606-73-4) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound, characterized by its complex aromatic and heterocyclic structure, serves as a versatile intermediate in the synthesis of various bioactive molecules. Its unique chemical framework, featuring both amino and nitrile functional groups, positions it as a valuable building block for the development of novel therapeutic agents.

The structural composition of 3-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carbonitrile encompasses a pyrazole core substituted with an amino group at the 3-position and a 2-nitrophenyl moiety at the 1-position, further functionalized by a cyano group at the 4-position. This arrangement imparts distinct electronic and steric properties, making it an attractive candidate for further derivatization and exploration in drug discovery programs. The presence of multiple reactive sites allows for diverse chemical modifications, enabling chemists to tailor its pharmacological profile to target specific biological pathways.

In recent years, there has been growing interest in heterocyclic compounds due to their prevalence in natural products and their potential as pharmacophores. Pyrazole derivatives, in particular, have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The 3-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carbonitrile molecule represents an advanced scaffold that combines the known bioactivity of pyrazole with additional functional groups to enhance its therapeutic efficacy.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors. Kinases are enzymes that play crucial roles in cell signaling pathways, and their dysregulation is implicated in numerous diseases, including cancer. By incorporating the 3-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carbonitrile core into kinase inhibitors, researchers can exploit its structural features to achieve high selectivity and potency. Recent studies have demonstrated that pyrazole-based inhibitors can effectively modulate kinase activity by binding to their active sites and inhibiting downstream signaling cascades.

The nitrophenyl substituent in 3-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carbonitrile also contributes to its pharmacological versatility. Nitroaromatic compounds are known for their ability to undergo bioactivation via reduction or hydrolysis, leading to reactive intermediates that can engage with biological targets. This property has been leveraged in the development of prodrugs and targeted therapeutics, where the nitro group serves as a handle for metabolic conversion into pharmacologically active species.

Moreover, the cyano group at the 4-position of the pyrazole ring introduces another layer of reactivity. The cyano group can participate in various transformations, including nucleophilic addition reactions and metal-catalyzed cross-coupling reactions, which are fundamental tools in organic synthesis. These transformations allow for further diversification of the molecular structure, enabling the exploration of novel analogs with enhanced pharmacokinetic properties.

Recent advances in computational chemistry have further accelerated the discovery process for compounds like 3-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carbonitrile. Molecular modeling techniques have been employed to predict binding affinities and optimize lead structures before experimental synthesis. These computational approaches have not only reduced the time required for hit identification but also provided insights into the structural determinants of bioactivity. By integrating virtual screening with experimental validation, researchers can efficiently navigate the complex chemical space surrounding this compound.

The potential applications of 3-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carbonitrile extend beyond kinase inhibition. Its structural framework suggests utility in other therapeutic areas, such as immunomodulation and anti-viral therapy. For instance, pyrazole derivatives have shown promise as immunosuppressants by modulating cytokine production and immune cell function. The presence of both amino and nitrile groups provides opportunities for further derivatization into molecules that can interact with immune receptors or signaling pathways.

In conclusion, 3-amino-1-(2-nitrophenyl)-1H-pyrazole-4-carbonitrile (CAS No. 1306606-73-4) represents a compelling scaffold for pharmaceutical innovation. Its unique structural features enable diverse chemical modifications and biological activities, making it a valuable asset in drug discovery efforts. As research continues to uncover new therapeutic targets and develop innovative synthetic methodologies, compounds like this are poised to play a pivotal role in addressing unmet medical needs.